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The table below summarizes the known physical and chemical properties of dAURK-4 from supplier data

sheets.

Property Specification

CAS Number 2705844-81-9 [1] [2]

Molecular Formula C₅₂H₅₂ClFN₈O₁₂ [1] [2]

Molecular Weight 1035.47 g/mol [1] [2]

Purity ≥98% [1]

Appearance Solid Powder [1]

Solubility To be determined [1]

Storage Condition Dry, dark and at -20°C [1]

Shelf Life ≥12 months if stored properly [1]

Stock Solution Storage 0 - 4°C for 1 month [1]

Storage & Handling Protocol
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Adhering to the following protocol will ensure the stability and integrity of dAURK-4 for your research.

Preparation of Stock Solutions

Solvent Selection: Since aqueous solubility is unknown, dissolve dAURK-4 in a high-quality,
anhydrous DMSO to prepare a concentrated stock solution (e.g., 10-50 mM). The salt form (dAURK-
4 hydrochloride) may offer enhanced water solubility for experimental needs [2].
Aliquoting: Upon preparation, immediately aliquot the stock solution into single-use vials to minimize

freeze-thaw cycles and prevent water absorption.
Record Keeping: Clearly label all aliquots with the compound name, concentration, date of

preparation, and batch number.

Storage Conditions

Long-Term Storage (Solid): Store the solid powder in its original container at a consistent -20°C in a

dark, dry environment [1]. Ensure the container is tightly sealed and desiccated.
Short-Term Storage (Solution): Store aliquoted stock solutions at 0 - 4°C for up to one month [1].

For longer-term storage, keep at -20°C or -80°C, though the stability under these conditions has not
been fully defined.

Handling: Always allow the compound to equilibrate to room temperature before opening the
container to prevent condensation and moisture uptake. Centrifuge vials briefly before opening to

consolidate the contents.

Experimental Workflow for Solubility & Stability
Assessment

Given the lack of published data, you may need to empirically determine the solubility and stability of

dAURK-4 in your specific experimental buffers. The workflow below outlines a general approach for this

characterization.
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dAURK-4 Solubility Assessment Workflow

Start: Prepare dAURK-4
Stock in DMSO

Dilute into Target Buffer
(Systematic pH/Salt variation)

Incubate with Agitation
(1-24 Hours, RT)

Centrifuge or Filter

Analyze Supernatant
(UV-Vis, HPLC, LC-MS)

Precipitate Observed?

Record as Soluble
Proceed to Bioassay

 No

Record Conditions
and Solubility Limit

 Yes

Click to download full resolution via product page

Important Considerations for Researchers

Solubility Determination: The statement "Solubility: To be determined" means you must empirically
determine solubility in your specific experimental buffer [1]. The diagram above provides a logical

workflow.
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Biological Activity Reference: One study used dAURK-4 at concentrations from 125 nM to 1000
nM in cell culture (MM.1S cells) to demonstrate degradation of the AURKA protein, indicating effective
concentrations in a biological context [2].

Salt Form Consideration: Note that the salt form (dAURK-4 hydrochloride) is reported to have
enhanced water solubility and stability, which may be critical for your experimental design [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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